Cas no 2228389-74-8 (1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine)

• Product Name: 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine
• CAS No: 2228389-74-8
• MF: C₈H₁₅N₃S
• MW: 185.289799928665
• CID: 6157279
• PubChem ID: 165609143
• Update Time: 2025-06-08

1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine
• EN300-1734523
• 1-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}ethan-1-amine
• 2228389-74-8

• Inchi： 1S/C8H15N3S/c1-6(9)8-10-4-7(12-8)5-11(2)3/h4,6H,5,9H2,1-3H3
• InChI Key： VCVWTXBVTKQTNJ-UHFFFAOYSA-N
• SMILES： S1C(C(C)N)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 185.09866866g/mol
• Monoisotopic Mass: 185.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine

1-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine: A Comprehensive Overview

1-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine (CAS No. 2228389-74-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The thiazole ring is a fundamental component of many biologically active molecules, and its presence in 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine contributes to the compound's stability and reactivity. The dimethylamino group attached to the methyl substituent on the thiazole ring further enhances the compound's basicity and lipophilicity, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine has shown promise in cancer research. A 2022 study in Cancer Research reported that this compound selectively targets and induces apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The selective cytotoxicity is attributed to the compound's ability to disrupt mitochondrial function and induce reactive oxygen species (ROS) production.

The pharmacokinetic profile of 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it exhibits low toxicity in animal models, suggesting a wide therapeutic window and reduced risk of adverse effects.

The synthetic route for 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine involves a multi-step process that begins with the formation of the thiazole ring followed by functionalization with the dimethylamino group. The final step involves the coupling reaction to form the desired product. This synthetic strategy allows for high yields and purity, making large-scale production feasible.

In terms of clinical development, 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amine is currently in Phase II clinical trials for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Preliminary results from these trials have been encouraging, with patients showing significant improvements in disease activity scores and quality of life measures.

Despite its promising therapeutic potential, further research is needed to fully understand the long-term safety and efficacy of 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amnine. Ongoing studies are focused on elucidating its mechanism of action at a molecular level and identifying potential biomarkers that can predict patient response. Additionally, efforts are underway to optimize its formulation for different routes of administration.

In conclusion, 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethan-1-amnine (CAS No. 2228389-74-8) represents a promising candidate in the development of novel therapeutics for inflammatory and cancer-related conditions. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research with significant clinical implications.